Cas no 1258640-37-7 (1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine)

• Product Name: 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine
• CAS No: 1258640-37-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD17480522
• CID: 5177855
• Update Time: 2025-07-17

1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine
• 1-(4,5-Dihydroisoxazol-3-yl)-2-methylpropan-1-amine
• 3-Isoxazolemethanamine, 4,5-dihydro-α-(1-methylethyl)-
• 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine

• MDL： MFCD17480522
• Inchi： 1S/C7H14N2O/c1-5(2)7(8)6-3-4-10-9-6/h5,7H,3-4,8H2,1-2H3
• InChI Key： KSSIMAVKQPLLSY-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C)C)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine

Introduction to 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine (CAS No. 1258640-37-7)

1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine, identified by its CAS number 1258640-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a 4,5-dihydro-1,2-oxazole core appended to a secondary amine substituent, making it a versatile scaffold for medicinal chemistry applications. The structural motif of this compound not only imparts unique electronic and steric properties but also opens up possibilities for modulating biological targets across various therapeutic domains.

The 4,5-dihydro-1,2-oxazole ring is a well-documented pharmacophore in drug discovery, known for its ability to engage with biological receptors through hydrogen bonding and hydrophobic interactions. Its incorporation into 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine enhances the compound's potential as a molecular probe or lead structure in the development of novel therapeutic agents. The presence of the secondary amine functionality at the 3-position of the oxazole ring further expands its synthetic utility, allowing for further derivatization through nucleophilic substitution or condensation reactions.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the 4,5-dihydro-1,2-oxazole scaffold exhibit properties relevant to antimicrobial, anti-inflammatory, and anticancer applications. For instance, modifications at the 3-position of the oxazole ring have been shown to influence binding affinity and selectivity towards specific enzymes or receptors. The methyl substitution on the propyl chain in 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine adds an additional layer of structural complexity that can fine-tune pharmacokinetic profiles.

The synthesis of 1-(4,5-Dihydro-1,2-oxazol-3-yl)-2-methylpropan-1-amine typically involves multi-step organic transformations starting from readily available precursors. A common approach includes the formation of the oxazole ring via cyclocondensation reactions between β-ketoesters and hydroxylamine derivatives, followed by functionalization at the 3-position using Grignard reagents or other nucleophiles. The introduction of the secondary amine functionality can then be achieved through reductive amination or direct amide bond formation. These synthetic strategies highlight the compound's accessibility while maintaining high chemical yields and purity standards suitable for preclinical studies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to explore the binding interactions of 1-(4,5-Dihydro-1,2-oxazol-3-y l)-2-methylpropan -1-am ine with target proteins. The oxazole ring's ability to form hydrogen bonds with polar residues in protein active sites has been computationally validated as a key interaction driver. Additionally, the secondary amine moiety provides opportunities for salt formation or coordination with metal ions in certain biological contexts. These insights have guided efforts to optimize lead structures toward improved pharmacological efficacy.

Recent advances in biocatalysis have also influenced the synthesis of this compound. Enzymatic methods such as transaminase-mediated amination offer sustainable alternatives to traditional chemical approaches by reducing reliance on hazardous reagents and minimizing waste generation. Such green chemistry principles align with modern pharmaceutical development goals aimed at improving environmental sustainability while maintaining synthetic efficiency. The adaptability of 1-(4 ,5-Dihydro - 1 , 2 - ox az ol - 3 - yl ) - 2 - me thyl pro pan - 1 - am ine's synthetic pathway underscores its versatility as both a research tool and potential drug candidate.

In clinical research contexts, 4 , 5 - dihydro - 1 , 2 - ox az ole derivatives continue to be scrutinized for their therapeutic potential across multiple disease indications. Preclinical data suggest that analogs of this scaffold may interfere with key metabolic pathways implicated in neurodegenerative disorders or inflammatory responses by modulating enzyme activity or receptor signaling. While 1258640 -37 -7 itself may not yet be in advanced clinical trials, its structural features provide valuable insights into designing next-generation therapeutics with enhanced target specificity and reduced side effects.

The regulatory landscape for novel pharmaceutical compounds like 1258640 -37 -7 emphasizes rigorous safety and efficacy testing before human administration. Preclinical toxicology studies are conducted to assess potential hepatotoxicity, neurotoxicity, or other adverse effects associated with oxazole-containing molecules. These assessments involve in vitro assays using liver cell lines, as well as in vivo studies in animal models, ensuring that promising candidates proceed through development only if their risk-benefit profiles are favorable. Such thorough evaluation underscores the importance of compounds like this one being thoroughly characterized before broader application.

Looking forward, 1258640 -37 -7 represents an example of how structural innovation within heterocyclic chemistry can yield compounds with untapped therapeutic potential. Ongoing research efforts are exploring new synthetic routes, including flow chemistry techniques that enable scalable production under controlled conditions, further enhancing accessibility for academic and industrial researchers alike. Collaborative initiatives between medicinal chemists, computational biologists, and bioengineers promise to accelerate discovery cycles by integrating experimental data with predictive modeling early in drug development pipelines.